Cas no 915707-52-7 (3-(2-Bromophenoxy)-N,N-dimethylpropylamine)

3-(2-Bromophenoxy)-N,N-dimethylpropylamine structure
915707-52-7 structure
Product Name:3-(2-Bromophenoxy)-N,N-dimethylpropylamine
CAS No:915707-52-7
MF:C11H16BrNO
MW:258.154842376709
CID:996547
PubChem ID:2182909
Update Time:2025-04-20

3-(2-Bromophenoxy)-N,N-dimethylpropylamine Chemical and Physical Properties

Names and Identifiers

    • 3-(2-bromophenoxy)-N,N-dimethylpropan-1-amine
    • 3-(2-Bromophenoxy)-N,N-dimethylpropylamine
    • SCHEMBL22837825
    • Cambridge id 7329237
    • 915707-52-7
    • DTXSID60366871
    • CS-0457921
    • [3-(2-bromophenoxy)propyl]dimethylamine
    • UPCMLD0ENAT5772862:001
    • 3-(2-Bromophenoxy)-N,N-dimethylpropylamine
    • Inchi: 1S/C11H16BrNO/c1-13(2)8-5-9-14-11-7-4-3-6-10(11)12/h3-4,6-7H,5,8-9H2,1-2H3
    • InChI Key: QVYOZYDEZRIFFV-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1OCCCN(C)C

Computed Properties

  • Exact Mass: 257.04200
  • Monoisotopic Mass: 257.04153g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 5
  • Complexity: 152
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 12.5Ų

Experimental Properties

  • PSA: 12.47000
  • LogP: 2.77960

3-(2-Bromophenoxy)-N,N-dimethylpropylamine Pricemore >>

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